Cas no 65715-21-1 (Benzofuran, 3-(trifluoromethyl)-)
Benzofuran, 3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran, 3-(trifluoromethyl)-
- 3-(Trifluoromethyl)-1-benzofur
- 3-(TRIFLUOROMETHYL)BENZOFURAN
- G62673
- AKOS016015541
- 3-(TRIFLUOROMETHYL)-1-BENZOFURAN
- SCHEMBL10423403
- FWXPWVFSOLFAIB-UHFFFAOYSA-N
- 65715-21-1
- CS-0365778
-
- Inchi: 1S/C9H5F3O/c10-9(11,12)7-5-13-8-4-2-1-3-6(7)8/h1-5H
- InChI Key: FWXPWVFSOLFAIB-UHFFFAOYSA-N
- SMILES: FC(C1=COC2C=CC=CC1=2)(F)F
Computed Properties
- Exact Mass: 186.02925
- Monoisotopic Mass: 186.02924926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- Color/Form: NA
- Flash Point: 42.0±20.1 °C
- PSA: 13.14
Benzofuran, 3-(trifluoromethyl)- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Benzofuran, 3-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM377300-1g |
3-(trifluoromethyl)-1-benzofuran |
65715-21-1 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Alichem | A019096429-1g |
3-(Trifluoromethyl)benzofuran |
65715-21-1 | 97% | 1g |
$379.60 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436448-1g |
3-(Trifluoromethyl)benzofuran |
65715-21-1 | 97% | 1g |
¥3066.00 | 2024-05-05 |
Benzofuran, 3-(trifluoromethyl)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Benzofuran, 3-(trifluoromethyl)-
Benzofuran, 3-(Trifluoromethyl)-: A Comprehensive Overview
Benzofuran, a heterocyclic aromatic compound consisting of a benzene ring fused to a furan moiety, has garnered significant attention in the field ofbiomedical research. Among its numerous derivatives, 3-(Trifluoromethyl)-Benzofuran stands out due to its unique chemical structure and potential applications inpharmaceuticals and biochemical industries.
The CAS registry number 65715-21-1 uniquely identifies this compound, making it easily traceable in scientific literature and databases. This specific derivative of benzofuran incorporates a trifluoromethyl group at the 3-position, which introduces distinct electronic and steric properties compared to its parent structure.
Benzofurans, including 3-(Trifluoromethyl)-Benzofuran, have been extensively studied for their role indrug discovery. The trifluoromethyl substituent enhances the compound's stability and lipophilicity, attributes that are highly desirable in drug candidates. These properties can influence bioavailability, half-life, and the overall pharmacokinetics of the molecule.
Recent research has highlighted the potential of Benzofuran derivatives as antioxidants and anti-inflammatory agents. The trifluoromethyl group further modulates these biological activities, making 3-(Trifluoromethyl)-Benzofuran a promising candidate for investigating mechanisms against chronic diseases such as cancer, diabetes, and neurodegenerative disorders.
In the realm ofbiotechnology, this compound has shown interesting interactions with various enzyme systems. Its ability to act as an inhibitor or modulator of enzymatic activity opens up possibilities in enzyme engineering and biocatalysis. Such applications are pivotal in the development of novel therapeutic agents and industrial processes.
The synthesis of 3-(Trifluoromethyl)-Benzofuran involves advanced organic chemistry techniques. Researchers have explored various methods to optimize its production, focusing on efficiency, cost-effectiveness, and scalability. These efforts are crucial for transitioning from laboratory-scale synthesis to industrial applications.
Moreover, computational studies using molecular modeling and QSAR (Quantitative Structure-Activity Relationship) have provided valuable insights into the structure-activity relationships of this compound. These studies aid in predicting biological activity, optimizing molecular design, and guiding further experimental research.
Given its unique properties, 3-(Trifluoromethyl)-Benzofuran is increasingly being explored for applications beyond traditional pharmaceuticals. Potential uses includeagricultural chemicals, food additives, and specialty chemicals. However, thorough safety evaluations are essential to ensure its safe handling and application across diverse industries.
Recent advancements in nanotechnology have also brought this compound into focus. Researchers are investigating its potential as a component in drug delivery systems, where its physicochemical properties can enhance the efficiency and specificity of therapeutic agents.
In conclusion, 3-(Trifluoromethyl)-Benzofuran (CAS 65715-21-1) represents a significant compound in modern biomedical research. Its unique structure, coupled with its versatile properties, positions it as a valuable tool for addressing complex biological challenges and advancing innovative solutions in healthcare and beyond.
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